Cholecalciferol sulfate
Cholecalciferol sulfate
Brand Name:
Vulcanchem
CAS No.:
10529-43-8
VCID:
VC0196361
InChI:
InChI=1S/C27H44O4S/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(14-11-20(23)3)31-32(28,29)30/h12-13,19,21,24-26H,3,6-11,14-18H2,1-2,4-5H3,(H,28,29,30)/b22-12+,23-13-/t21-,24-,25-,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OS(=O)(=O)O)C
Molecular Formula:
C27H44O4S
Molecular Weight:
464.7 g/mol
Cholecalciferol sulfate
CAS No.: 10529-43-8
Impurities
VCID: VC0196361
Molecular Formula: C27H44O4S
Molecular Weight: 464.7 g/mol
Purity: ≥98%
CAS No. | 10529-43-8 |
---|---|
Product Name | Cholecalciferol sulfate |
Molecular Formula | C27H44O4S |
Molecular Weight | 464.7 g/mol |
IUPAC Name | [(1R,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl] hydrogen sulfate |
Standard InChI | InChI=1S/C27H44O4S/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(14-11-20(23)3)31-32(28,29)30/h12-13,19,21,24-26H,3,6-11,14-18H2,1-2,4-5H3,(H,28,29,30)/b22-12+,23-13-/t21-,24-,25-,26+,27-/m1/s1 |
Standard InChIKey | CAVKNZYPPDUUIT-YHJXBONMSA-N |
Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H](CCC3=C)OS(=O)(=O)O)C |
SMILES | CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OS(=O)(=O)O)C |
Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OS(=O)(=O)O)C |
Purity | ≥98% |
Synonyms | Cholecalciferol sulfate; AC1O5U9F; 9,10-Secocholesta-5,7,10(19)-trien-3-ol, hydrogen sulfate, (3beta,5Z,7E)-; [(1R,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl] hydrogen sulfate |
PubChem Compound | 6440809 |
Last Modified | Nov 11 2021 |
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